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Compound of Interest

Compound Name: 2-Acetyl-1-pyrroline-13C5

Cat. No.: B12373793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies

associated with the quality control and analysis of 2-Acetyl-1-pyrroline-13C5, a stable isotope-

labeled internal standard crucial for quantitative studies.

Certificate of Analysis (Exemplar)
Below is a representative Certificate of Analysis (CoA) for 2-Acetyl-1-pyrroline-13C5. The

data presented are illustrative and typical for a batch of this internal standard.

Quantitative Data Summary
Test Specification Result Method

Identity Conforms to structure Conforms
1H NMR, 13C NMR,

MS

Chemical Purity ≥98.0% 99.2% GC-MS (TIC)

Isotopic Purity ≥99 atom % 13C 99.5 atom % 13C Mass Spectrometry

Concentration
100 µg/mL in

Acetonitrile
100.8 µg/mL

LC-MS/MS (Isotope

Dilution)

Residual Solvents ≤0.5% <0.1% Headspace GC-MS

Water Content ≤0.5% 0.2% Karl Fischer Titration
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Physical and Chemical Properties
Property Value

Chemical Formula ¹³C₅C₁H₉NO

Molecular Weight 116.10 g/mol

Appearance Colorless to pale yellow solution

Storage
-20°C in a tightly sealed container, protected

from light

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Chemical Purity

Instrumentation: Agilent 8890 GC system coupled to a 5977B Mass Selective Detector.

Column: HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: 10°C/min to 250°C.

Hold: 5 minutes at 250°C.

Injector: Splitless mode at 250°C.

MSD Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: m/z 35-200.

Data Analysis: Chemical purity is determined by the total ion chromatogram (TIC) peak area

percentage.

Mass Spectrometry for Isotopic Purity Determination
Instrumentation: High-resolution mass spectrometer (e.g., Thermo Scientific Q Exactive

Orbitrap).

Ionization Source: Electrospray Ionization (ESI) in positive mode.

Sample Infusion: The sample is diluted in 50:50 acetonitrile:water with 0.1% formic acid and

infused directly into the mass spectrometer.

MS Parameters:

Resolution: 140,000.

Scan Range: m/z 100-150.

Data Analysis: The isotopic distribution is analyzed to determine the percentage of the M+5

peak relative to the sum of all isotopic peaks for the compound.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Concentration

Instrumentation: Sciex Triple Quad 6500+ LC-MS/MS system.

LC Conditions:

Column: C18 reverse-phase column (e.g., Waters Acquity UPLC BEH C18, 2.1 x 50 mm,

1.7 µm).
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Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: 5% B to 95% B over 5 minutes.

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

MS/MS Conditions:

Ionization: ESI positive.

Multiple Reaction Monitoring (MRM) transitions:

2-Acetyl-1-pyrroline-13C5: Precursor ion > Product ion (specific masses determined

during method development).

Unlabeled 2-Acetyl-1-pyrroline (for calibration curve): Precursor ion > Product ion.

Quantitation: A calibration curve is generated using a certified unlabeled standard of 2-

Acetyl-1-pyrroline. The concentration of the 13C5-labeled compound is determined by

isotope dilution analysis.

Mandatory Visualizations
Quality Control Workflow for 2-Acetyl-1-pyrroline-13C5
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Caption: Quality Control Workflow for Isotope-Labeled Standard.

Analytical Workflow for Quantification using Isotope
Dilution
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Caption: Isotope Dilution Analysis Workflow.
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[https://www.benchchem.com/product/b12373793#2-acetyl-1-pyrroline-13c5-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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